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Cat. No.: B11932649 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Notum is a secreted carboxylesterase that acts as a negative regulator of the Wnt signaling

pathway.[1][2] It does so by removing a palmitoleate group essential for the activity of Wnt

proteins, thereby rendering them inactive.[2][3] Aberrant Notum activity has been implicated in

various diseases, including cancer, neurodegenerative disorders, and osteoporosis, making it a

compelling therapeutic target.[3] ARUK3001185 is a potent, selective, and brain-penetrant

small molecule inhibitor of Notum with an IC50 of 6.7 nM.[4][5] This document provides detailed

protocols for biochemical assays to characterize the inhibition of Notum by ARUK3001185 and

similar compounds.

Key Concepts:

Wnt Signaling Pathway: A crucial and highly conserved signaling pathway involved in

embryonic development, cell proliferation, and tissue homeostasis.[1][3]

Notum Enzyme: A carboxylesterase that deacylates Wnt proteins, thus inhibiting Wnt

signaling.[2][6]

ARUK3001185: A potent and selective inhibitor of Notum, capable of restoring Wnt signaling

in the presence of Notum.[4]
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Biochemical Assay: An in vitro method used to measure the activity of an enzyme and

assess the potency of its inhibitors.

Quantitative Data Summary
The inhibitory potency of ARUK3001185 against human Notum has been determined using a

biochemical assay with the fluorescent substrate OPTS (trisodium 8-octanoyloxypyrene-1,3,6-

trisulfonate) and confirmed in cell-based assays.
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Note: IC50 represents the concentration of the inhibitor required to reduce the enzymatic

activity by 50% in a biochemical assay. EC50 in the cell-based assay represents the

concentration required to achieve 50% of the maximal restoration of Wnt signaling in the

presence of Notum.

Signaling Pathway and Experimental Workflow
Diagrams
Below are diagrams illustrating the Wnt/Notum signaling pathway and the general workflow for

the biochemical inhibition assay.
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Start

Prepare Reagents:
- Notum Enzyme

- ARUK3001185 (or test compound)
- OPTS Substrate

- Assay Buffer

Dispense ARUK3001185
(serial dilutions) into microplate

Add Notum Enzyme
and pre-incubate

Initiate Reaction
by adding OPTS substrate

Measure Fluorescence
kinetically

Data Analysis:
- Calculate initial rates

- Plot dose-response curve
- Determine IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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